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Compound of Interest

Compound Name: N-Methylethylamine hydrochloride

CAS No.: 624-60-2

Cat. No.: B1583588

Get Quote

Executive Summary
N-Methylethylamine hydrochloride (N-MEA[1]·HCl, CAS 624-60-2) is the chloride salt of the

secondary amine N-methylethylamine.[2][3] It serves as a critical electrophilic intermediate in

the synthesis of pharmaceuticals, agrochemicals, and surfactants.

Unlike its free base counterpart—a volatile liquid (bp 36–37 °C)—the hydrochloride salt is a

crystalline solid with significantly enhanced thermal stability and water solubility. This guide

provides a definitive compilation of its physicochemical properties and outlines the Standard

Operating Procedures (SOPs) required to empirically determine its missing thermodynamic

parameters (Enthalpy of Fusion, Heat Capacity) for process scale-up.

Physicochemical & Thermodynamic Properties[4][5]
[6][7]
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The following data has been synthesized from validated chemical databases and literature

values.

Table 1: Core Property Profile
Property Value Conditions / Notes

Chemical Formula C₃H₁₀ClN MW: 95.57 g/mol

Physical State White Crystalline Solid Hygroscopic

Melting Point (

)
126 – 130 °C

Sharp endotherm expected in

DSC

Boiling Point N/A (Decomposes)

Free base boils at 36.7 °C;

Salt decomposes prior to

boiling

Density (Solid) ~1.176 g/cm³
Estimated for crystal lattice

packing

Solubility (Water) High (> 50 mg/mL)
Exothermic dissolution

(predicted)

Solubility (Ethanol) Soluble Useful for recrystallization

Solubility (Toluene) Low (< 5 mg/mL)
Poor solubility in non-polar

aromatics

pKa (Base) 10.9 Conjugate acid strength

Hygroscopicity High
Requires storage under inert

atmosphere (N₂/Ar)
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Critical Distinction: Do not confuse the thermodynamic values of the salt with the free base. The

free base is a volatile, flammable liquid. The salt is a stable solid but will release HCl gas upon

thermal decomposition.

Experimental Protocols for Thermodynamic
Determination
In drug development and process safety, literature values are often insufficient. The following

self-validating protocols are designed to generate precise thermodynamic data for N-MEA·HCl

batches.

Workflow Visualization: Solid-State Characterization
The following diagram outlines the logical flow for fully characterizing the material's

thermodynamic state.

N-MEA HCl Sample TGA Analysis
(Thermal Stability)
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(Tm, ΔH_fus, Cp)
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Thermodynamic
Profile
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Click to download full resolution via product page

Figure 1: Sequential workflow for thermodynamic characterization. TGA ensures the sample is

solvent-free before DSC analysis.

Protocol A: Differential Scanning Calorimetry (DSC)
Objective: Determine the precise Melting Point (

), Enthalpy of Fusion (
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), and Purity.

Methodology:

Calibration: Calibrate the DSC instrument using an Indium standard (

,

).

Sample Prep: Weigh 2–5 mg of N-MEA·HCl into a Tzero aluminum pan. Hermetically seal

the pan to prevent sublimation or moisture uptake.

Cycle:

Equilibrate at 25 °C.

Ramp 10 °C/min to 150 °C (Ensure this is below the decomposition onset determined by

TGA).

Optional: Cool to 0 °C and re-heat to check for polymorphs or glass transitions.

Analysis:

: The intersection of the baseline and the leading edge of the endotherm (The
thermodynamic melting point).

: Integrate the area under the melting peak (J/g).

Purity: Apply the Van't Hoff purity equation to the melting peak shape (1/F plot).

Protocol B: Solubility Thermodynamics (Van't Hoff Plot)
Objective: Determine the Enthalpy (

) and Entropy (

) of dissolution.

Theory: Solubility (
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) is related to temperature (

) by the Van't Hoff equation:

Methodology:

Preparation: Prepare saturated solutions of N-MEA·HCl in water (or target solvent) at 5

distinct temperatures (e.g., 20, 30, 40, 50, 60 °C).

Equilibration: Stir for 24 hours at the set temperature.

Filtration: Filter the supernatant through a 0.45 µm PTFE filter (maintain temperature during

filtration).

Quantification: Determine concentration (

in mol/L) via HPLC or gravimetric analysis (evaporation of solvent).

Plotting: Plot

(y-axis) vs.

(Kelvin, x-axis).

Slope:

Intercept:

Thermal Stability & Decomposition Mechanisms[6]
[7][11][12]
Understanding the thermal breakdown of amine salts is vital for process safety (avoiding

runaway reactions).

Decomposition Pathway
N-Methylethylamine Hydrochloride typically undergoes dehydrochlorination followed by

oxidative decomposition.
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TGA Profile: Expect a significant mass loss onset shortly after the melting event (>150 °C).

The first step is often the loss of HCl.

Safety Implication: Heating this salt in an open vessel above its melting point will release

corrosive HCl gas.

N-MEA HCl (Solid)
Stable < 126°C

Melt Phase
(Liquid Salt)

Heat > 126°C

Decomposition (>160°C)

Heat > Td

HCl (gas) + Free Amine

Dissociation

Click to download full resolution via product page

Figure 2: Thermal decomposition pathway. Process temperatures must be maintained below

the melt phase to prevent HCl off-gassing.

Handling & Storage Recommendations
Due to the hygroscopic nature of the hydrochloride salt, strict environmental controls are

required to maintain thermodynamic consistency.

Storage: Store in a tightly closed container under an inert atmosphere (Nitrogen or Argon).

Temperature: Refrigerate (2–8 °C) to minimize degradation rates.
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Desiccation: Use desiccants (Silica gel or P₂O₅) in the secondary containment.

Safety: Wear nitrile gloves and safety glasses. In case of contact, flush with water

immediately (corrosive to mucous membranes).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Thermodynamic Characterization of N-
Methylethylamine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583588/docs#technical-guide-thermodynamic-
characterization-of-n-methylethylamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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